Cas no 391874-53-6 (ethyl 4-(2-{5-(2-chloro-6-fluorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate)

• Product Name: ethyl 4-(2-{5-(2-chloro-6-fluorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate
• CAS No: 391874-53-6
• MF: C₂₀H₁₆ClFN₄O₄S₂
• MW: 494.946844100952
• CID: 5979639
• PubChem ID: 4521815
• Update Time: 2025-07-22

ethyl 4-(2-{5-(2-chloro-6-fluorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2-{5-(2-chloro-6-fluorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate
• ethyl 4-(2-((5-(2-chloro-6-fluorobenzamido)-1,3,4-thiadiazol-2-yl)thio)acetamido)benzoate
• Benzoic acid, 4-[[2-[[5-[(2-chloro-6-fluorobenzoyl)amino]-1,3,4-thiadiazol-2-yl]thio]acetyl]amino]-, ethyl ester
• AKOS024578293
• Oprea1_800811
• ethyl 4-[[2-[[5-[(2-chloro-6-fluorobenzoyl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]amino]benzoate
• 391874-53-6
• ethyl 4-(2-{[5-(2-chloro-6-fluorobenzamido)-1,3,4-thiadiazol-2-yl]sulfanyl}acetamido)benzoate
• F0470-0251

• Inchi： 1S/C20H16ClFN4O4S2/c1-2-30-18(29)11-6-8-12(9-7-11)23-15(27)10-31-20-26-25-19(32-20)24-17(28)16-13(21)4-3-5-14(16)22/h3-9H,2,10H2,1H3,(H,23,27)(H,24,25,28)
• InChI Key： QRWBWLIFTVOUDE-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NC(CSC2=NN=C(NC(=O)C3=C(F)C=CC=C3Cl)S2)=O)C=C1

Computed Properties

• Exact Mass: 494.0285532g/mol
• Monoisotopic Mass: 494.0285532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 164Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• pka: 6.04±0.50(Predicted)

Additional information on ethyl 4-(2-{5-(2-chloro-6-fluorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate

Introduction to Ethyl 4-(2-{5-(2-Chloro-6-fluorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate (CAS No. 391874-53-6)

Ethyl 4-(2-{5-(2-chloro-6-fluorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate (CAS No. 391874-53-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a thiadiazole ring, a benzamide moiety, and an ester group. These structural elements contribute to its potential therapeutic applications and biological activities.

The thiadiazole ring is a five-membered heterocyclic compound containing two nitrogen atoms and one sulfur atom. This ring system is known for its versatile biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of the thiadiazole ring in ethyl 4-(2-{5-(2-chloro-6-fluorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate enhances its stability and reactivity, making it a valuable scaffold for drug design and development.

The benzamide moiety is another critical component of this compound. Benzamides are widely studied for their diverse pharmacological effects, such as anti-inflammatory, analgesic, and anticonvulsant activities. The substitution of the benzamide with a 2-chloro-6-fluoro group introduces additional functional groups that can modulate the compound's interactions with biological targets. This substitution pattern is often associated with improved solubility and bioavailability, which are crucial factors in drug development.

The ester group in the compound's structure plays a significant role in its pharmacokinetic properties. Esters are known to enhance the lipophilicity of compounds, which can improve their absorption and distribution in biological systems. Additionally, esters can be metabolized by esterases in the body, leading to the formation of active metabolites that may have distinct biological activities.

Recent research has highlighted the potential of ethyl 4-(2-{5-(2-chloro-6-fluorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate in various therapeutic areas. For instance, studies have shown that this compound exhibits potent anticancer activity against several cancer cell lines. The mechanism of action is thought to involve the inhibition of key signaling pathways involved in cell proliferation and survival. Furthermore, the compound has demonstrated promising results in preclinical models of inflammatory diseases, suggesting its potential as an anti-inflammatory agent.

In terms of clinical applications, ethyl 4-(2-{5-(2-chloro-6-fluorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate has been evaluated for its safety and efficacy in early-phase clinical trials. Preliminary data indicate that the compound is well-tolerated at therapeutic doses and shows a favorable safety profile. However, further clinical studies are needed to fully elucidate its therapeutic potential and optimize its use in clinical settings.

From a synthetic perspective, the preparation of ethyl 4-(2-{5-(2-chloro-6-fluorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate involves multiple steps and requires careful control of reaction conditions to ensure high yields and purity. Advanced synthetic methods and purification techniques are employed to produce this compound on both laboratory and industrial scales.

In conclusion, ethyl 4-(2-{5-(2-chloro-6-fluorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate (CAS No. 391874-53-6) represents a promising candidate for further development in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive target for the discovery of new therapeutic agents. Ongoing research efforts aim to optimize its properties and explore its full potential in various medical applications.